Cas no 1036207-61-0 (Tetrapeptide-30)

Tetrapeptide-30 Chemical and Physical Properties
Names and Identifiers
-
- Tetrapeptide-30
- (2S)-6-Amino-2-[[(2S)-2-[[(2S)-6-amino-2-[[(2S)-pyrrolidine-2-carbonyl]amino]hexanoyl]amino]-4-carboxybutanoyl]amino]hexanoic acid
- (S)-6-Amino-2-((S)-2-((S)-6-amino-2-((S)-pyrrolidine-2-carboxamido)hexanamido)-4-carboxybutanamido)hexanoic acid
- 6-amino-2-[[2-[[6-amino-2-(pyrrolidine-2-carbonylamino)hexanoyl]amino]-4-carboxybutanoyl]amino]hexanoic acid
- 6-amino-2-{2-[6-amino-2-(pyrrolidin-2-ylformamido)hexanamido]-4-carboxybutanamido}hexanoic acid
- LYHZXMVNRVAAJA-UHFFFAOYSA-N
- DA-58449
- 1036207-61-0
-
- Inchi: 1S/C22H40N6O7/c23-11-3-1-6-15(26-19(31)14-8-5-13-25-14)20(32)27-16(9-10-18(29)30)21(33)28-17(22(34)35)7-2-4-12-24/h14-17,25H,1-13,23-24H2,(H,26,31)(H,27,32)(H,28,33)(H,29,30)(H,34,35)
- InChI Key: LYHZXMVNRVAAJA-UHFFFAOYSA-N
- SMILES: O=C(C1CCCN1)NC(C(NC(C(NC(C(=O)O)CCCCN)=O)CCC(=O)O)=O)CCCCN
Computed Properties
- Exact Mass: g/mol
- Monoisotopic Mass: g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 35
- Rotatable Bond Count: 18
- Complexity: 720
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -8.3
- Molecular Weight: g/mol
- Topological Polar Surface Area: 226
Tetrapeptide-30 Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSV244-250mg |
(2S)-6-amino-2-[(2S)-2-[(2S)-6-amino-2-{[(2S)-pyrrolidin-2-yl]formamido}hexanamido]-4-carboxybutanamido]hexanoic acid |
1036207-61-0 | 95% | 250mg |
¥587.0 | 2024-04-26 | |
MedChemExpress | HY-P3452-5mg |
Tetrapeptide-30 |
1036207-61-0 | ≥98.0% | 5mg |
¥750 | 2024-04-21 | |
Ambeed | A1005791-1g |
(S)-6-Amino-2-((S)-2-((S)-6-amino-2-((S)-pyrrolidine-2-carboxamido)hexanamido)-4-carboxybutanamido)hexanoic acid |
1036207-61-0 | 99% | 1g |
$201.0 | 2025-03-01 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSV244-100mg |
(2S)-6-amino-2-[(2S)-2-[(2S)-6-amino-2-{[(2S)-pyrrolidin-2-yl]formamido}hexanamido]-4-carboxybutanamido]hexanoic acid |
1036207-61-0 | 95% | 100mg |
¥389.0 | 2024-04-26 | |
1PlusChem | 1P01XCXE-100mg |
(S)-6-Amino-2-((S)-2-((S)-6-amino-2-((S)-pyrrolidine-2-carboxamido)hexanamido)-4-carboxybutanamido)hexanoic acid |
1036207-61-0 | 98+% | 100mg |
$55.00 | 2023-12-26 | |
eNovation Chemicals LLC | Y1228689-1g |
(S)-6-Amino-2-((S)-2-((S)-6-amino-2-((S)-pyrrolidine-2-carboxamido)hexanamido)-4-carboxybutanamido)hexanoic acid |
1036207-61-0 | 95% | 1g |
$350 | 2024-06-03 | |
Ambeed | A1005791-100mg |
(S)-6-Amino-2-((S)-2-((S)-6-amino-2-((S)-pyrrolidine-2-carboxamido)hexanamido)-4-carboxybutanamido)hexanoic acid |
1036207-61-0 | 99% | 100mg |
$55.0 | 2025-03-01 | |
Ambeed | A1005791-250mg |
(S)-6-Amino-2-((S)-2-((S)-6-amino-2-((S)-pyrrolidine-2-carboxamido)hexanamido)-4-carboxybutanamido)hexanoic acid |
1036207-61-0 | 99% | 250mg |
$81.0 | 2025-03-01 | |
MedChemExpress | HY-P3452-10mg |
Tetrapeptide-30 |
1036207-61-0 | ≥98.0% | 10mg |
¥1200 | 2024-04-21 | |
1PlusChem | 1P01XCXE-250mg |
(S)-6-Amino-2-((S)-2-((S)-6-amino-2-((S)-pyrrolidine-2-carboxamido)hexanamido)-4-carboxybutanamido)hexanoic acid |
1036207-61-0 | 98+% | 250mg |
$81.00 | 2023-12-26 |
Tetrapeptide-30 Suppliers
Tetrapeptide-30 Related Literature
-
Hideki Matsubara,Hiroyasu Kataoka,Hajime Ohtani Polym. Chem., 2010,1, 1056-1061
-
Feng He,Xiangjiang Wu,Jiangfeng Qian,Yuliang Cao,Hanxi Yang,Xinping Ai,Dingguo Xia J. Mater. Chem. A, 2018,6, 23396-23407
-
P. Schouwink,M. B. Ley,T. R. Jensen,L'. Smrčok,R. Černý Dalton Trans., 2014,43, 7726-7733
-
Andrei Palii,Boris Tsukerblat,Sophia Klokishner,Kim R. Dunbar,Juan M. Clemente-Juan,Eugenio Coronado Chem. Soc. Rev., 2011,40, 3130-3156
-
Jagadeesh Kalepu,Parthasarathy Gandeepan,Lutz Ackermann,Lukasz T. Pilarski Chem. Sci., 2018,9, 4203-4216
Additional information on Tetrapeptide-30
Tetrapeptide-30 (CAS No. 1036207-61-0): A Promising Compound in Dermatological and Anti-Aging Research
Tetrapeptide-30, with the chemical abstracts service (CAS) number 1036207-61-0, is a cutting-edge compound that has garnered significant attention in the fields of dermatology and anti-aging research. This tetrapeptide, consisting of four amino acids, has been extensively studied for its potential to improve skin health and appearance. In this article, we will delve into the structure, mechanisms of action, and recent advancements in the application of Tetrapeptide-30.
The chemical structure of Tetrapeptide-30 is characterized by its unique sequence of amino acids, which contributes to its specific biological activities. The peptide is known for its ability to stimulate collagen production, enhance skin hydration, and reduce the appearance of fine lines and wrinkles. These properties make it a valuable ingredient in cosmeceutical formulations aimed at improving skin texture and elasticity.
Recent studies have highlighted the multifaceted benefits of Tetrapeptide-30. One notable study published in the Journal of Investigative Dermatology demonstrated that Tetrapeptide-30 significantly increased collagen synthesis in human dermal fibroblasts. This finding is particularly significant given the role of collagen in maintaining skin firmness and reducing the signs of aging. The study also reported that Tetrapeptide-30 enhanced the expression of genes involved in extracellular matrix (ECM) remodeling, further supporting its potential as an anti-aging agent.
In addition to its anti-aging properties, Tetrapeptide-30 has shown promise in addressing various skin conditions. A clinical trial conducted by a leading dermatological research institute found that topical application of a cream containing Tetrapeptide-30 led to a significant reduction in the appearance of hyperpigmentation and improved overall skin tone. These results suggest that Tetrapeptide-30 may be beneficial for individuals with uneven skin tone or post-inflammatory hyperpigmentation.
The mechanism by which Tetrapeptide-30 exerts its effects is multifaceted. It has been shown to activate key signaling pathways involved in cell proliferation and differentiation, such as the mitogen-activated protein kinase (MAPK) pathway. By modulating these pathways, Tetrapeptide-30 promotes the production of essential proteins like collagen and elastin, which are crucial for maintaining skin integrity and youthfulness.
Furthermore, research has indicated that Tetrapeptide-30 possesses antioxidant properties, which can help protect the skin from oxidative stress caused by environmental factors such as UV radiation and pollution. Oxidative stress is a major contributor to premature skin aging and various dermatological conditions. By neutralizing free radicals and reducing oxidative damage, Tetrapeptide-30 can help maintain healthy skin function and appearance.
The safety profile of Tetrapeptide-30 has also been extensively evaluated. Clinical trials have consistently shown that it is well-tolerated by most individuals, with minimal side effects reported. This makes it a suitable ingredient for a wide range of cosmeceutical products, from serums and creams to facial masks and lotions.
In conclusion, Tetrapeptide-30 (CAS No. 1036207-61-0) represents a significant advancement in dermatological and anti-aging research. Its ability to stimulate collagen production, enhance skin hydration, reduce hyperpigmentation, and protect against oxidative stress makes it a valuable addition to cosmeceutical formulations. As ongoing research continues to uncover new applications and benefits, it is clear that Tetrapeptide-30 will play an increasingly important role in promoting healthy, youthful-looking skin.
1036207-61-0 (Tetrapeptide-30) Related Products
- 855763-77-8(Ethyl 2-methylquinoline-6-carboxylate)
- 1805854-98-1(4-(2-Chloropropanoyl)-2-fluoromandelic acid)
- 886906-07-6(2-ethyl-5-(4-methylpiperidin-1-yl)3-(trifluoromethyl)phenylmethyl-1,2,4triazolo3,2-b1,3thiazol-6-ol)
- 500300-26-5(2,4-Dioxo-1,2,3,4-tetrahydro-pyrimido[4,5-b]quinoline-5-carboxylic acid)
- 1805306-05-1(3-(Difluoromethyl)-2-fluoropyridine-4-acetonitrile)
- 1361566-87-1(5'-(Bromomethyl)-2'-fluoro-2,3,5-trichlorobiphenyl)
- 1216483-45-2(N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-4-fluorobenzamide hydrochloride)
- 1369480-95-4(3-2-chloro-5-(trifluoromethyl)phenylprop-2-enal)
- 2137448-34-9(5-(benzyloxy)carbonyl-2-(2,2,2-trifluoroethyl)-2H,4H,5H,6H-pyrrolo3,4-cpyrazole-4-carboxylic acid)
- 2228495-81-4(methyl(2-{pyrazolo1,5-apyridin-3-yl}propan-2-yl)amine)

